8,9-Dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one

• Molecular Formula: C11H11Cl2N3O
• Molecular Weight: 272.13 g/mol
• IUPAC Name: 8,9-dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one
• InChI: InChI=1S/C11H11Cl2N3O/c12-6-3-8-9(4-7(6)13)16-2-1-14-5-10(16)11(17)15-8/h3-4,10,14H,1-2,5H2,(H,15,17)
• InChI Key: PHGWDAICBXUJDU-UHFFFAOYSA-N
• SMILES: C1CN2C(CN1)C(=O)NC3=CC(=C(C=C32)Cl)Cl
• synonyms: 8,9-dichloro-2,3,4,4a-tetrahydro-1H-pyrazino(1,2-a)quinoxalin-5(6H)-one; WAY 161503

Description

8,9-dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one is an amino acid amide.

Scientific Research Applications

Chemical Synthesis

• Pyridazinoquinoxalines and Pyrazoloquinoxaline Synthesis: A study highlighted the synthesis of pyridazino[3,4‐b]quinoxalines and pyrazolo[3,4‐b]‐quinoxaline through the 1,3-dipolar cycloaddition reaction, providing insights into chemical processes involved in forming such compounds (Kim et al., 1990).
• Creation of Dihydropyridazinoquinoxalines: Another study focused on the formation of 1,5-dihydropyridazino[3,4-b]quinoxalines and 2-(pyrazol-4-yl)quinoxalines, demonstrating the versatility of these compounds in chemical synthesis (Kurasawa et al., 1996).

Biological and Pharmaceutical Research

• Anti-Inflammatory Activity: A study synthesized 4-alkoxy-6,9-dichloro[1,2,4]triazolo[4,3-a]quinoxalines and evaluated them as potential anti-inflammatory agents, particularly for inhibiting pro-inflammatory cytokines TNF-α and IL-6 (Guirado et al., 2012).
• Excitatory Amino Acid Antagonists: Research on heterocyclic-fused quinoxalinones and quinazolinones aimed at developing potent excitatory amino acid antagonists, showcasing the potential of these compounds in neuroscience and pharmacology (McQuaid et al., 1992).

Material Science and Nanotechnology

• Hexaazatriphenylene Derivatives: A comprehensive review on Hexaazatriphenylene (HAT) derivatives, including dipyrazino[2,3-f:2′,3′-h]quinoxaline, discussed their applications in material science, emphasizing their use in organic materials and nanoscience (Segura et al., 2015).

Antimicrobial and Anticancer Research

• Antimicrobial Agents: Quinoxaline derivatives have been evaluated for their antimicrobial activity, especially against multi-drug resistant bacteria, indicating their potential in addressing antibiotic resistance (Ammar et al., 2020).
• Cytotoxicity in Cancer Research: Synthesis and cytotoxicity evaluation of quinoxaline derivatives, specifically for anticancer applications, were explored, offering insights into the potential therapeutic uses of these compounds (Yoo et al., 1998).